Cas no 1251672-15-7 (2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide
• CAS No: 1251672-15-7
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5396990
• Update Time: 2025-05-20

2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide

• Inchi： 1S/C21H20ClN3O2/c1-13-5-4-6-18(15(13)3)24-19(26)12-27-20-11-14(2)23-21(25-20)16-7-9-17(22)10-8-16/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key： XCLNIILWWORBCV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)COC1C=C(C)N=C(C2=CC=C(Cl)C=C2)N=1

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.6±50.0 °C(Predicted)
• pka: 12.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1251672-15-7 and Product Name: 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide

The compound with the CAS number 1251672-15-7 and the product name 2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure is a pyrimidine core, which is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous biologically active molecules, including nucleoside analogs and antiviral agents. The 4-chlorophenyl substituent attached to the pyrimidine ring introduces a region of electron-withdrawing character, which can influence the electronic properties of the molecule and potentially modulate its interactions with biological targets. Additionally, the 6-methyl group on the pyrimidine ring further fine-tunes the steric and electronic environment, contributing to the compound's overall molecular shape and reactivity.

The oxy group linking the pyrimidine moiety to the acetamide portion of the molecule serves as a crucial pharmacophoric element. This oxygenated linkage not only provides a polar interaction surface but also introduces conformational flexibility, which can be essential for binding to biological targets. The acetamide group at the other end of the molecule is another important pharmacophore that is commonly found in bioactive compounds due to its ability to form hydrogen bonds, thereby enhancing binding affinity and specificity.

The 2,3-dimethylphenyl group attached to the acetamide nitrogen further diversifies the electronic and steric landscape of the molecule. This aromatic ring system provides additional hydrophobic interactions and can influence the compound's solubility and metabolic stability. The combination of these structural elements makes this compound a promising candidate for further investigation in various therapeutic areas.

Recent research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in drug development. Pyrimidine-based compounds have shown efficacy in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. The structural features of this compound align well with known pharmacophores that have demonstrated success in clinical settings. For instance, modifications at the pyrimidine ring have been shown to enhance binding affinity to enzymes and receptors involved in disease pathways.

Moreover, studies have indicated that compounds incorporating acetamide moieties often exhibit improved pharmacokinetic properties due to their ability to form hydrogen bonds with biological targets. This property can lead to increased bioavailability and prolonged duration of action, which are critical factors in drug development. The presence of both an acetamide group and a pyrimidine core in this compound suggests that it may possess favorable interactions with biological targets, making it a valuable scaffold for further derivatization and optimization.

In addition to its structural characteristics, this compound has been investigated for its potential biological activities. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For example, derivatives of pyrimidine have been reported to inhibit kinases and other enzymes involved in cancer progression. Similarly, acetamide-based compounds have shown promise in targeting inflammatory pathways. The unique combination of these pharmacophores in this compound may lead to novel therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination, methylation, and acetylation. Advanced techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve regioselectivity and minimize side reactions.

Once synthesized, rigorous analytical characterization is essential to confirm the structure of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate molecular structure. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are employed for purity assessment.

The potential applications of this compound extend beyond basic research into drug discovery. Its unique structural features make it suitable for development as an intermediate in synthesizing more complex molecules with tailored biological activities. Furthermore, its compatibility with various synthetic methodologies suggests that it could be integrated into existing synthetic pipelines for efficient production.

As research continues in pharmaceutical chemistry, compounds like this one will play a crucial role in identifying new therapeutic agents. The integration of computational methods such as molecular modeling and virtual screening can accelerate the process by predicting potential biological activities and optimizing molecular properties before experimental validation.

In conclusion,2-[[2-(4-Chlorophenyl)-6-methyl-4-pyrimidinyl]oxy]-N-(2,3-dimethylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts holds promise for developing novel therapeutic agents targeting various diseases. Further research is warranted to explore its full potential in medicinal chemistry applications.